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Compound of Interest

Compound Name: DPM-1001

CAS No.: 1471172-29-8

Cat. No.: B15578887

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
DPM-1001 is a potent and selective, non-competitive, allosteric inhibitor of protein-tyrosine

phosphatase 1B (PTP1B).[1] PTP1B is a key negative regulator of both insulin and leptin

signaling pathways, making it a significant therapeutic target for type 2 diabetes and obesity.[2]

By inhibiting PTP1B, DPM-1001 enhances insulin and leptin sensitivity. Additionally, DPM-1001
is a highly selective copper chelator and is under investigation for the treatment of Wilson's

disease, a genetic disorder characterized by toxic copper accumulation.[3][4]

These application notes provide a comprehensive guide for the intraperitoneal (IP)

administration of DPM-1001 in preclinical research models, focusing on established protocols

for preparation and injection, alongside relevant data from in vivo studies.

Mechanism of Action: PTP1B Inhibition
DPM-1001's primary mechanism of action involves the inhibition of PTP1B. In the insulin

signaling cascade, PTP1B dephosphorylates the insulin receptor (IR) and insulin receptor
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substrate (IRS) proteins, which dampens the downstream signaling that leads to glucose

uptake. In the leptin signaling pathway, PTP1B dephosphorylates Janus kinase 2 (JAK2), a

critical step in leptin-mediated appetite suppression. By inhibiting PTP1B, DPM-1001 effectively

enhances these signaling pathways, leading to improved glucose metabolism and reduced

food intake.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. A potent, selective, and orally bioavailable inhibitor of the protein-tyrosine phosphatase
PTP1B improves insulin and leptin signaling in animal models - PubMed
[pubmed.ncbi.nlm.nih.gov]

3. DPM-1001 decreased copper levels and ameliorated deficits in a mouse model of Wilson's
disease - PMC [pmc.ncbi.nlm.nih.gov]

4. DepYmed Receives FDA Orphan Drug Designation for Clinical Candidate DPM-1001 for
the Treatment of Wilson Disease - BioSpace [biospace.com]

To cite this document: BenchChem. [Application Notes and Protocols for DPM-1001
Intraperitoneal Injection]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15578887/docs#application-notes-and-protocols-for-
dpm-1001-intraperitoneal-injection]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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